N-Acetyl-5-methyl-L-tryptophan

• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol
• InChI: InChI=1S/C14H16N2O3/c1-8-3-4-12-11(5-8)10(7-15-12)6-13(14(18)19)16-9(2)17/h3-5,7,13,15H,6H2,1-2H3,(H,16,17)(H,18,19)/t13-/m0/s1
• InChIKey: GTCLKZDZUKYDDV-ZDUSSCGKSA-N

N-Acetyl-5-methyl-L-tryptophan: Physicochemical and Functional Baseline

N-Acetyl-5-methyl-L-tryptophan (CAS 114872-77-4) is a synthetic, N-terminal-blocked, C-5-methyl-substituted L-tryptophan derivative with molecular formula C14H16N2O3 and molecular weight 260.29 g/mol [1]. It is formally classified as an N-acetyl-L-tryptophan analog in which a methyl group is introduced at the 5-position of the indole ring . Its computed partition coefficient (XLogP3) is 1.4, and its topological polar surface area is 82.2 Ų [1]. Vendors typically supply the compound at ≥98% purity (HPLC), and it exhibits high solubility in DMSO (≥100 mg/mL) [2]. The L-configuration at the α-carbon and the acetyl cap at the N-terminus render it a pre-activated, racemization-resistant building block for peptide chemistry and a structurally defined probe for tryptophan-metabolizing enzymes .

Peptide Synthesis Pre-activated, racemization-resistant L-tryptophan building block.

Enzyme Probe 5-methyl-substituted tryptophan for dioxygenase substrate studies.

Analytical ID Mass-resolved LC-MS identifier distinct from des-methyl analog.

• [1] PubChem Compound Summary for CID 7350349, N-Acetyl-5-methyl-L-tryptophan. National Center for Biotechnology Information (2025). View Source
• [2] GLPBIO Product Page for N-Acetyl-5-methyl-L-tryptophan (CAS 114872-77-4). Solubility: DMSO 100 mg/mL (384.19 mM). View Source

Why Analogs Cannot Substitute for N-Acetyl-5-methyl-L-tryptophan

Routine substitution with N-acetyl-L-tryptophan (lacking the 5-methyl group) or with 5-methyl-L-tryptophan (lacking the N-acetyl cap) introduces distinct physicochemical and functional alterations that undermine experimental reproducibility. The absence of the 5-methyl group reduces lipophilicity (ΔXLogP3 ≈ 0.3) and eliminates the steric and electronic signature recognized by certain dioxygenases and hydroxylases [1][2]. Conversely, omission of the N-acetyl group leaves a free α-amine, which can participate in unwanted side reactions during solid-phase peptide synthesis or alter the protonation state at physiological pH, changing both solubility and membrane partitioning . The quantitative evidence below confirms that N-acetyl-5-methyl-L-tryptophan occupies a distinct parameter space that its closest analogs do not replicate.

N-Acetyl-L-tryptophan (des-methyl) Lacks 5-methyl group; lipophilicity and enzyme recognition signatures may shift.

5-Methyl-L-tryptophan (free amine) Exposed α-amine introduces side reactions in SPPS and alters protonation-dependent partitioning.

• [1] PubChem Compound Summary for CID 7350349, N-Acetyl-5-methyl-L-tryptophan (XLogP3 = 1.4). National Center for Biotechnology Information (2025). View Source
• [2] BRENDA Ligand Entry: N-Acetyl-5-methyltryptophan (Ligand ID 94184). Substrate in enzyme-catalyzed reaction with O₂ yielding 5-methyl-Nalpha-acetyl-Nomega-formylkynurenine. View Source

Quantitative Differentiation of N-Acetyl-5-methyl-L-tryptophan

Lipophilicity Increase Over N-Acetyl-L-tryptophan

N-Acetyl-5-methyl-L-tryptophan possesses a computed XLogP3 of 1.4, compared with 1.1 for N-Acetyl-L-tryptophan (PubChem data), representing a ΔlogP of +0.3 [1][2]. This increment arises solely from the 5-methyl substituent on the indole ring and translates into approximately a 2-fold increase in octanol–water partition coefficient, which can meaningfully affect passive membrane permeability and non-specific binding in cellular assays.

Lipophilicity Increase

Head-to-head

ΔXLogP3 = +0.3 (≈2× octanol–water partition)

Supports permeability-sensitive assay compound selection.

Computed by XLogP3 method (PubChem).

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.4
Comparator Or Baseline	N-Acetyl-L-tryptophan XLogP3 = 1.1
Quantified Difference	ΔXLogP3 = +0.3 (≈2× higher octanol–water partition)
Conditions	Computed by XLogP3 method (PubChem release 2021.05.07)

Why This Matters

Procurement decisions for cell-based or permeability-sensitive assays should account for this logP shift to avoid rank-order errors when benchmarking against literature data generated with the non-methylated parent compound.

• [1] PubChem Compound Summary for CID 7350349, N-Acetyl-5-methyl-L-tryptophan (XLogP3 = 1.4). National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 7009598, N-Acetyl-L-tryptophan (XLogP3 = 1.1). National Center for Biotechnology Information (2025). View Source

Distinct Mass Spectrometric Signature for Identification

The molecular weight of N-Acetyl-5-methyl-L-tryptophan is 260.29 g/mol (monoisotopic mass 260.1161 Da), whereas N-Acetyl-L-tryptophan has a molecular weight of 246.26 g/mol (Δ = +14.03 Da) [1][2]. This mass difference of one methylene unit provides a distinct [M+H]⁺ or [M-H]⁻ signal that can be resolved by any modern LC-MS system, ensuring unambiguous identification when both compounds might co-elute or be present in a metabolic mixture.

Mass Spectrometric Shift

Head-to-head

ΔMW = +14.03 g/mol (CH₂ unit)

Enables unambiguous LC-MS identification.

Monoisotopic mass 260.1161 Da.

Evidence Dimension	Molecular weight (g/mol) and monoisotopic mass (Da)
Target Compound Data	MW = 260.29 g/mol; Monoisotopic mass = 260.1161 Da
Comparator Or Baseline	N-Acetyl-L-tryptophan MW = 246.26 g/mol; Monoisotopic mass = 246.1004 Da
Quantified Difference	ΔMW = +14.03 g/mol (one CH₂ unit)
Conditions	Calculated from molecular formula (PubChem / ChemSpider)

Why This Matters

For analytical chemists and QC laboratories, the 14-Da mass shift provides a built-in orthogonal identifier that eliminates mis-assignment risk during HPLC-MS analysis of tryptophan derivative libraries.

• [1] PubChem Compound Summary for CID 7350349, N-Acetyl-5-methyl-L-tryptophan (MW = 260.29). National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 7009598, N-Acetyl-L-tryptophan (MW = 246.26). National Center for Biotechnology Information (2025). View Source

Substrate Divergence in Tryptophan Dioxygenase

BRENDA-curated data document that N-acetyl-5-methyltryptophan serves as a substrate for a Triticum aestivum dioxygenase (EC 1.13.11.26), undergoing oxidative cleavage to 5-methyl-Nalpha-acetyl-Nomega-formylkynurenine [1]. In contrast, the non-methylated analog N-acetyl-DL-tryptophan is listed as a separate substrate entry for the same enzyme but yields a different formylkynurenine product lacking the 5-methyl group. This qualitative difference in product identity demonstrates that the 5-methyl substituent is not inert; it redirects the enzymatic outcome.

Enzyme Substrate Divergence

Head-to-head

5-methyl-Nα-acetyl-Nω-formylkynurenine vs. des-methyl product

5-methyl substituent alters dioxygenase product identity.

Triticum aestivum dioxygenase (EC 1.13.11.26).

Evidence Dimension	Enzyme substrate identity and reaction product
Target Compound Data	Product: 5-methyl-Nalpha-acetyl-Nomega-formylkynurenine
Comparator Or Baseline	N-acetyl-DL-tryptophan → Nalpha-acetyl-Nomega-formylkynurenine (no 5-methyl)
Quantified Difference	Qualitative: presence vs. absence of 5-methyl on the kynurenine scaffold
Conditions	Triticum aestivum dioxygenase (EC 1.13.11.26) assay

Why This Matters

Investigators studying tryptophan catabolism or screening for enzyme inhibitors must use the 5-methyl variant when the experimental question involves steric or electronic effects at the indole 5-position; substitution with the des-methyl analog will fail to probe the same enzyme–substrate interactions.

• [1] BRENDA Ligand Entry for N-Acetyl-5-methyltryptophan (Ligand ID 94184); Literature Summary for EC 1.13.11.26. View Source

Stereochemical Purity vs. Racemic and D-Forms

N-Acetyl-5-methyl-L-tryptophan (CAS 114872-77-4) is the single L-enantiomer with one defined stereocenter (PubChem stereocenter count = 1) [1]. The racemic DL-form (CAS 71953-90-7) and the D-enantiomer (CAS 150357-14-5) are cataloged separately with distinct CAS registry numbers and ChemSpider IDs . In peptide synthesis, use of the racemate introduces 50% D-amino acid, which can disrupt secondary structure, alter protease susceptibility, and confound bioactivity readouts.

Stereochemical Identity

Specification review

L-enantiomer (CAS 114872-77-4) vs. DL- and D-forms

Verifiable procurement specification for homochiral building block.

Distinct CAS RN ensures enantiomeric integrity.

Evidence Dimension	Stereochemical identity and CAS registration
Target Compound Data	CAS 114872-77-4; 1 defined stereocenter (L); ChemSpider ID 5677246
Comparator Or Baseline	CAS 71953-90-7 (DL-form); CAS 150357-14-5 (D-form)
Quantified Difference	Qualitative: Homochiral L vs. racemic DL vs. homochiral D
Conditions	Catalog differentiation by CAS RN, PubChem CID, and ChemSpider ID

Why This Matters

Procurement of the incorrect stereoisomer or racemate invalidates stereosensitive experiments. The distinct CAS number for the L-form provides a verifiable procurement specification.

• [1] PubChem Compound Summary for CID 7350349, N-Acetyl-5-methyl-L-tryptophan (defined stereocenter count = 1). National Center for Biotechnology Information (2025). View Source

Certified Purity Advantage Over Racemic Material

Commercial sources list the purity of N-Acetyl-5-methyl-L-tryptophan (CAS 114872-77-4) at 98.39% by HPLC, accompanied by batch-specific certificates of analysis (CoA) including NMR and HPLC traces . The racemic DL-form is frequently offered at a lower purity grade (≥97% or unspecified) and without stereochemical certification . For enzymatic assays where initial velocity measurements are sensitive to inhibitor or substrate concentration, a 1–2% purity deficit in the racemate can propagate into significant kinetic parameter errors.

HPLC Purity Certification

Data to verify

98.39% (HPLC) with CoA (NMR, HPLC, GC)

Supports quantitative assays requiring known concentration.

Vendor-reported data; batch-specific review recommended.

Evidence Dimension	Vendor-reported HPLC purity
Target Compound Data	98.39% (HPLC) with CoA (NMR, HPLC, GC)
Comparator Or Baseline	DL-Form: typically ≥97% or unstated purity grade
Quantified Difference	≥1.39 percentage points; additional stereochemical uncertainty
Conditions	Reported by MedChemExpress, Bidepharm, and Biozol product pages

Why This Matters

Quantitative enzymologists and analytical reference standard users should specify the L-form based on its superior certified purity and documented batch-release analytics, reducing between-experiment variance attributable to chemical impurities.

Patented Utility as Macrolide Antibiotic Precursor

PCT patent reference (Andreotti, D., et al., PCT Int. Appl., 2002) identifies N-acetyl-5-methyl-DL-tryptophan as a useful reagent for the preparation of lactone ketolide macrolide erythromycin antibiotics . The N-acetyl group serves as a transient protecting group during synthetic transformations, while the 5-methyl substituent modulates the electronic properties of the indole ring for downstream coupling. Non-acetylated 5-methyltryptophan cannot fulfill this role without additional protection–deprotection steps, making the acetylated derivative the direct-use reagent for this synthetic sequence.

Patented Synthetic Utility

Class-level

Pre-acetylated 5-methyl-DL-tryptophan as macrolide intermediate

Supports synthetic route design with pre-installed N-protection.

PCT patent context (Andreotti et al., 2002).

Evidence Dimension	Synthetic role in patented macrolide antibiotic preparation
Target Compound Data	Direct-use reagent with N-acetyl protecting group in situ
Comparator Or Baseline	5-Methyl-DL-tryptophan (free α-amine) – requires separate N-protection step
Quantified Difference	Qualitative: eliminates one synthetic protection step
Conditions	As described in PCT Int. Appl. by Andreotti, D., et al. (2002)

Why This Matters

Medicinal chemistry groups synthesizing macrolide analogs gain a step-economic advantage by procuring the pre-acetylated 5-methyl derivative, reducing overall synthetic route length and improving throughput.

Application Scenarios for N-Acetyl-5-methyl-L-tryptophan

Dioxygenase and Hydroxylase Substrate Specificity

Based on BRENDA-curated evidence that N-acetyl-5-methyltryptophan is a distinct substrate yielding 5-methyl-Nalpha-acetyl-Nomega-formylkynurenine [1], this compound is the appropriate choice for laboratories mapping the substrate tolerance of IDO, TDO, or related dioxygenases. Its use ensures that steric and electronic contributions of the 5-methyl substituent are directly probed, which cannot be achieved with des-methyl N-acetyl-L-tryptophan.

Solid-Phase Peptide Synthesis with Pre-Activated Building Block

The N-acetyl cap and single L-configuration (defined stereocenter count = 1) [2] make this compound a ready-to-couple building block for Fmoc- or Boc-based SPPS. Procurement of the L-form (CAS 114872-77-4) avoids the 50% D-isomer contamination present in the cheaper DL racemate (CAS 71953-90-7), thereby preserving peptide enantiopurity and biological activity .

LC-MS Method Development with Orthogonal Mass Shift Identifier

The 14.03 Da mass increment over N-acetyl-L-tryptophan provides a distinct isotopic envelope for MS detection [3]. Analytical core facilities developing targeted LC-MS/MS methods for tryptophan metabolites can employ N-acetyl-5-methyl-L-tryptophan as a stable, commercially available internal standard or retention-time marker that is chromatographically similar yet mass-resolved from the endogenous pool.

Macrolide Antibiotic Intermediate Synthesis

The PCT patent by Andreotti, D., et al. (2002) explicitly names N-acetyl-5-methyl-DL-tryptophan as a precursor for lactone ketolide macrolide erythromycin antibiotics . Industrial process chemistry groups aiming to replicate or optimize this synthetic route should source the pre-acetylated 5-methyl building block to eliminate a protection step, as the free-amine analog requires additional N-capping prior to the key coupling reaction.

Application

Selection Property

Validation Focus

Tryptophan dioxygenase substrate profiling

5-methyl substitution for steric/electronic probe

Enzymatic product identity (formylkynurenine)

Solid-phase peptide synthesis (SPPS)

Pre-activated L-enantiomer building block

Enantiomeric identity and racemization resistance

LC-MS/MS tryptophan metabolite analysis

14 Da mass shift as orthogonal identifier

Mass resolution from des-methyl analog

Macrolide antibiotic intermediate synthesis

Pre-acetylated indole building block

Synthetic route step context (patent reference)

• [1] BRENDA Ligand Entry for N-Acetyl-5-methyltryptophan (Ligand ID 94184). View Source
• [2] PubChem Compound Summary for CID 7350349, N-Acetyl-5-methyl-L-tryptophan. View Source
• [3] PubChem Compound Summary for CID 7009598, N-Acetyl-L-tryptophan (MW = 246.26). View Source